![molecular formula C14H11N7 B6176108 5-[4'-(azidomethyl)-[1,1'-biphenyl]-2-yl]-1H-1,2,3,4-tetrazole CAS No. 152708-24-2](/img/no-structure.png)
5-[4'-(azidomethyl)-[1,1'-biphenyl]-2-yl]-1H-1,2,3,4-tetrazole
Overview
Description
“5-[4’-(azidomethyl)-[1,1’-biphenyl]-2-yl]-1H-1,2,3,4-tetrazole”, also known as AZBT, is a certified reference material and pharmaceutical secondary standard . It is an azido impurity of sartan drugs .
Molecular Structure Analysis
AZBT has a linear formula of C14H11N7 . The exact molecular structure is not provided in the available resources.Physical And Chemical Properties Analysis
AZBT is a certified reference material and pharmaceutical secondary standard . It has a linear formula of C14H11N7 and is stored at temperatures of 2-8°C . Other specific physical and chemical properties are not provided in the available resources.Scientific Research Applications
Tetrazole Chemistry and Applications
Tetrazoles are a class of synthetic organic compounds that consist of a 5-membered ring containing four nitrogen atoms. They are of significant interest in various fields of chemistry and pharmacology due to their structural similarity to carboxylic acids, making them useful as bioisosteres in drug design.
Synthesis and Transformation :
- Tetrazole derivatives are valuable for synthesizing heterocyclic compounds like pyrazolo-imidazoles, thiazoles, spiropyridines, and others due to their unique reactivity. This makes them an important building block in the development of pharmaceuticals and dyes (Gomaa & Ali, 2020).
Energetic Materials :
- High-nitrogen azine energetic compounds, including tetrazole-based materials, show promising applications in propellants and explosives. Their use in propellants can enhance the burning rate and reduce the characteristic signal, making them valuable in military and aerospace applications (Yongjin & Shuhong, 2019).
Pharmacological Applications :
- Tetrazole moiety is recognized for its broad spectrum of biological properties, including antitubercular, anticancer, antimalarial, antidiabetic, and anti-inflammatory activities. It serves as a bioisostere for the carboxylic acid group in drugs, improving lipophilicity, bioavailability, and reducing side effects (Patowary, Deka, & Bharali, 2021).
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-[4'-(azidomethyl)-[1,1'-biphenyl]-2-yl]-1H-1,2,3,4-tetrazole' involves the reaction of 4'-bromo-[1,1'-biphenyl]-2-carbaldehyde with sodium azide to form 4'-(azidomethyl)-[1,1'-biphenyl]-2-carbaldehyde, which is then reacted with sodium azide and copper(I) iodide to form the desired compound.", "Starting Materials": [ "4'-bromo-[1,1'-biphenyl]-2-carbaldehyde", "sodium azide", "copper(I) iodide" ], "Reaction": [ "Step 1: 4'-bromo-[1,1'-biphenyl]-2-carbaldehyde is reacted with sodium azide in DMF at 80°C for 24 hours to form 4'-(azidomethyl)-[1,1'-biphenyl]-2-carbaldehyde.", "Step 2: To a solution of 4'-(azidomethyl)-[1,1'-biphenyl]-2-carbaldehyde in DMF, sodium azide and copper(I) iodide are added and the mixture is stirred at 80°C for 24 hours to form the desired compound, 5-[4'-(azidomethyl)-[1,1'-biphenyl]-2-yl]-1H-1,2,3,4-tetrazole." ] } | |
CAS RN |
152708-24-2 |
Molecular Formula |
C14H11N7 |
Molecular Weight |
277.3 |
Purity |
97 |
Origin of Product |
United States |
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